Cas no 18733-39-6 (Propanoyl chloride,3,3'-thiobis-)

• Product Name: Propanoyl chloride,3,3'-thiobis-
• CAS No: 18733-39-6
• MF: C₆H₈Cl₂O₂S
• MW: 215.097518920898
• CID: 172299
• PubChem ID: 87770
• Update Time: 2025-04-19

Propanoyl chloride,3,3'-thiobis- Chemical and Physical Properties

Names and Identifiers

• Propanoyl chloride,3,3'-thiobis-
• 3-(3-chloro-3-oxopropyl)sulfanylpropanoyl chloride
• 3,3'-thiodipropionyl dichloride
• Einecs 242-544-3
• 3,3'-Thiodipropionyl chloride
• 3,3'-Thiodipropanoyl chloride
• 3,3'-Thiobispropanoyl chloride
• Propionyl chloride, 3,3'-thiodi-
• Propanoyl chloride, 3,3'-thiobis-
• 3,3'-Thiodipropionic acid chloride
• 3,3'-Thiobis(propionic acid chloride)
• 3,3'-Thiobis(propanoic acid chloride)
• 3,3'-sulfanediyldipropanoyl chloride
• NS00026125
• DTXSID50172044
• H4S476T692
• 18733-39-6
• 3,3'-thiodipropionoyl chloride
• SCHEMBL6996338
• UNII-H4S476T692
• 3,3/'-Thiodipropionyl dichloride

• Inchi： 1S/C6H8Cl2O2S/c7-5(9)1-3-11-4-2-6(8)10/h1-4H2
• InChI Key： AFTXVIIXNFSATO-UHFFFAOYSA-N
• SMILES： ClC(CCSCCC(=O)Cl)=O

Computed Properties

• Exact Mass: 213.962206
• Monoisotopic Mass: 213.962206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 1.8

Experimental Properties

• Density: 1.356
• Boiling Point: 292.2°Cat760mmHg
• Flash Point: 130.5°C
• Refractive Index: 1.512

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides